Cas no 2680815-40-9 (2-Acetamido-3,5-difluorobenzoic acid)

• Product Name: 2-Acetamido-3,5-difluorobenzoic acid
• CAS No: 2680815-40-9
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 5649723
• PubChem ID: 165919130
• Update Time: 2025-10-28

2-Acetamido-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680815-40-9
• EN300-28273471
• 2-acetamido-3,5-difluorobenzoic acid
• 2-Acetamido-3,5-difluorobenzoic acid

• Inchi： 1S/C9H7F2NO3/c1-4(13)12-8-6(9(14)15)2-5(10)3-7(8)11/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： KYZNKGWWDPHTGZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(=O)O)=C1NC(C)=O)F

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamido-3,5-difluorobenzoic acid

Comprehensive Overview of 2-Acetamido-3,5-difluorobenzoic acid (CAS No. 2680815-40-9): Properties, Applications, and Research Insights

2-Acetamido-3,5-difluorobenzoic acid (CAS No. 2680815-40-9) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C₉H₇F₂NO₃, highlights the presence of two fluorine atoms at the 3,5-positions and an acetamido group at the 2-position, which contribute to its reactivity and potential applications. Researchers are increasingly exploring fluorinated benzoic acids like this compound for their enhanced bioavailability and metabolic stability, making them valuable in drug discovery.

In recent years, the demand for difluorinated aromatic compounds has surged, driven by their utility in designing kinase inhibitors and antimicrobial agents. 2-Acetamido-3,5-difluorobenzoic acid serves as a versatile intermediate in synthesizing more complex molecules, particularly in fragment-based drug design (FBDD). Its carboxylic acid moiety allows for easy derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This adaptability aligns with the growing trend of precision medicine, where customized molecular structures are critical for targeting specific biological pathways.

The compound's physicochemical properties, such as its solubility in polar organic solvents and moderate lipophilicity (LogP ~1.8), make it suitable for medicinal chemistry applications. Computational studies suggest that the difluorobenzene core enhances binding affinity to protein targets due to fluorine's electronegativity and steric effects. These attributes have positioned 2-Acetamido-3,5-difluorobenzoic acid as a candidate for optimizing lead compounds in oncology and neurology research, addressing unmet medical needs like drug-resistant infections and neurodegenerative disorders.

Beyond pharmaceuticals, this compound finds relevance in agrochemical innovation. Fluorinated analogs are known to improve pesticide efficacy and environmental persistence. For instance, incorporating 2-Acetamido-3,5-difluorobenzoic acid into herbicidal formulations could enhance leaf absorption and rainfastness, a topic frequently queried in AI-driven agrochemical searches. Such applications resonate with the global push for sustainable farming practices and reduced ecological footprints.

Analytical characterization of CAS 2680815-40-9 typically involves techniques like HPLC (>98% purity), NMR (δ_H 2.1 ppm for acetamido-CH₃), and mass spectrometry (m/z 215 [M+H]⁺). These data are crucial for quality control in commercial batches, a concern often raised in supplier verification queries. Additionally, the compound's stability under ambient conditions (decomposition >200°C) ensures compatibility with standard laboratory workflows.

Emerging trends in green chemistry have spurred interest in eco-friendly synthesis routes for fluorinated building blocks. Recent patents describe catalytic fluorination methods to produce 2-Acetamido-3,5-difluorobenzoic acid with reduced waste, addressing search engine queries on cost-effective fluorination. This aligns with regulatory pressures to minimize hazardous byproducts in fine chemical manufacturing.

In conclusion, 2-Acetamido-3,5-difluorobenzoic acid exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its dual applicability in life sciences and material development underscores why it ranks highly in academic literature and industrial R&D databases. As synthetic methodologies advance, this compound will likely play a pivotal role in next-generation therapeutics and sustainable agrochemicals.